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Compound of Interest

Compound Name: Ac-DEVD-CHO

Cat. No.: B179300

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Ac-DEVD-CHO, a potent
and reversible tetrapeptide aldehyde inhibitor of caspase-3 and caspase-7. Understanding the
optimal treatment duration is critical for achieving effective inhibition in various experimental
models. This document outlines recommended protocols, summarizes key quantitative data
from published studies, and provides visualizations to aid in experimental design.

Introduction to Ac-DEVD-CHO

Ac-DEVD-CHO (N-Acetyl-Asp-Glu-Val-Asp-CHO) is a synthetic, cell-permeable peptide
inhibitor that mimics the caspase-3 cleavage site in its natural substrate, PARP (Poly (ADP-
ribose) polymerase)[1]. Its aldehyde functional group interacts with the active site cysteine of
caspase-3, leading to potent and reversible inhibition. With a Ki value of approximately 0.23 nM
for caspase-3, it is a highly effective tool for studying the downstream events of caspase-3
activation in apoptosis[2][3]. While highly potent for caspase-3, it's important to note that Ac-
DEVD-CHO also exhibits inhibitory activity against other caspases, such as caspase-7[3].

Signaling Pathway of Caspase-3 Activation and
Inhibition

The following diagram illustrates the intrinsic and extrinsic apoptosis pathways leading to the
activation of caspase-3, the executioner caspase, and the point of inhibition by Ac-DEVD-CHO.
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Protocol 1: Cell-Free Caspase-3 Inhibition Workflow

Preparation

Aliquot purified

caspase-3

Prepare Ac-DEVD-CHO
working solution

Assay

AdQ pDItOr tO € e

Measu;ement

Measure fluorescence/
absorbance over time

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Protocol 2: Cell-Based Apoptosis Inhibition Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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